potassium;nonoxymethanedithioate

• IUPAC Name: potassium;nonoxymethanedithioate
• InChI: InChI=1S/C10H20OS2.K/c1-2-3-4-5-6-7-8-9-11-10(12)13;/h2-9H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key: WMEDXAAGIRZNFQ-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCOC(=S)[S-].[K+]
• Molecular Formula: C10H19KOS2
• Molecular Weight: 258.5 g/mol

Description

The compound with the identifier “potassium;nonoxymethanedithioate” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The preparation of potassium;nonoxymethanedithioate involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized conditions for large-scale production.

Chemical Reactions Analysis

potassium;nonoxymethanedithioate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen, ozone, and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

potassium;nonoxymethanedithioate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in the study of biological processes and pathways.

Medicine: It has potential therapeutic applications and is used in drug development and testing.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of potassium;nonoxymethanedithioate involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

potassium;nonoxymethanedithioate can be compared with other similar compounds based on its chemical structure and properties. Similar compounds include those with similar functional groups and reactivity. The uniqueness of this compound lies in its specific chemical structure and the particular applications it is used for .